2-Acetamidophenyl acetate
Overview
Description
2-Acetamidophenyl acetate is a chemical compound with the linear formula C10H11NO3 . It is commonly used as an influenza neuraminidase inhibitor .
Molecular Structure Analysis
The crystal structure of this compound has been determined to analyze its polymorphism . The X-ray diffraction studies confirmed that the this compound crystals are stabilized by N–H···O type of intermolecular interactions .Scientific Research Applications
Crystal Structure and Influenza Neuraminidase Inhibition
2-Acetamidophenyl acetate (2-AAPA) is primarily studied for its role as an influenza neuraminidase inhibitor. Research has focused on its crystal structure to understand its polymorphism and interaction with neuraminidase. X-ray diffraction studies confirm that 2-AAPA crystals are stabilized by N–H···O type intermolecular interactions. The molecule's binding affinity with influenza neuraminidase was established through molecular docking and dynamics studies, indicating significant biological properties of the ester-derived benzoic group (Shankar et al., 2021).
Synthesis in Drug Development
This compound is used in chemoselective acetylation processes, vital for synthesizing intermediate compounds like N-(2-Hydroxyphenyl)acetamide. This compound is a key intermediate in the natural synthesis of antimalarial drugs. The efficiency of different acyl donors in this process was studied, with vinyl acetate emerging as the most effective due to its irreversible reaction nature and kinetic control (Magadum & Yadav, 2018).
Environmental Applications
This compound has been explored in environmental contexts, such as the degradation of pharmaceuticals like acetaminophen in wastewater. Studies have investigated various methods, including the use of peroxymonosulfate activators and electro-Fenton processes, to efficiently remove these contaminants. The research highlights the potential of certain materials, like amorphous Co(OH)2 nanocages, in facilitating these degradation processes (Qi et al., 2020).
Photocatalytic Processes
In the context of removing pharmaceutical contaminants like acetaminophen from water, studies have examined the use of graphene/titanium dioxide nanotubes. These nanocomposites show high efficiency under UV light irradiation, demonstrating their potential in environmental remediation applications (Tao et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
(2-acetamidophenyl) acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-7(12)11-9-5-3-4-6-10(9)14-8(2)13/h3-6H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGTVVIHMAMPKJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70282351 | |
Record name | 2-acetamidophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5467-64-1 | |
Record name | N-[2-(Acetyloxy)phenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5467-64-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 25534 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005467641 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC25534 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25534 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-acetamidophenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70282351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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